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An In-depth Technical Guide to the Hydrates of Lead Styphnate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the different known hydrates of lead
styphnate (lead 2,4,6-trinitroresorcinate), a primary explosive used in detonator and primer

mixtures. The document details the synthesis, structure, and properties of its various forms,

presenting quantitative data in structured tables and outlining key experimental protocols.

Introduction to Lead Styphnate and its Hydrates
Lead styphnate (C₆HN₃O₈Pb) is the lead salt of styphnic acid. It is known to exist in several

forms, including different polymorphs, hydrates, and basic salts.[1][2] The most common form

is the normal lead styphnate monohydrate.[1][3] Other documented forms include anhydrous

lead styphnate, as well as various basic salts like monobasic, tribasic dihydrate, and

pentabasic lead styphnate.[1][2][4] The degree of hydration and the crystalline structure

significantly influence the compound's sensitivity and explosive properties.

The color of lead styphnate samples can vary widely, from yellow and gold to orange, reddish-

brown, and brown.[1][2][4] It is only slightly soluble in water and methanol.[1][4]
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The properties of lead styphnate hydrates and its anhydrous form are summarized below. The

monohydrate is the most common form, while the anhydrous form is noted for its increased

sensitivity.

Table 1: General Properties of Lead Styphnate Forms
Property Value Form/Condition

Chemical Formula C₆HN₃O₈Pb All forms

Molar Mass 450.288 g/mol Anhydrous

Appearance
Yellow to brown crystalline

solid
All forms

Crystal System
Monoclinic (α and β

polymorphs)
Normal Lead Styphnate

Orthorhombic
A specific form of basic lead

styphnate

Density 3.06 to 3.1 g/cm³ Monohydrate

2.9 g/cm³ Anhydrous

3.878 g/cm³ Basic Lead Styphnate

Detonation Velocity 5,200 m/s (5.2 km/s) General

Explosion Temperature 265–280 °C (after 5 seconds) General

Heat of Formation -835 kJ/mol General

Sources:[1][2][5][6][7][8]

Table 2: Thermal Decomposition Data
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Form Property Value Conditions

Normal Lead

Styphnate

Heat of Reaction

(Decomposition)
1960 ± 70 J/g

Non-isothermal, inert

atmosphere

Activation Energy

(Decomposition)
184 ± 11 kJ/mol

Non-isothermal, inert

atmosphere

T of I (DSC Method) 518 K - 542 K
Heating rate of 5

K/min⁻¹

Heat of Reaction

(Dehydration)
87 ± 8 J/g

Around 415 K, heating

rate of 5 K/min⁻¹

Basic Lead Styphnate
Heat of Reaction

(Decomposition)
1170 ± 45 J/g

Non-isothermal, inert

atmosphere

Activation Energy

(Decomposition)
203 ± 12 kJ/mol

Non-isothermal, inert

atmosphere

T of I (DSC Method) 505 K - 525 K
Heating rate of 5

K/min⁻¹

Source:[9]

Synthesis and Experimental Protocols
The synthesis of lead styphnate typically involves a precipitation reaction between a soluble

lead salt and styphnic acid or a styphnate salt.[3] The control of reaction parameters such as

temperature, pH, and reagent addition rate is crucial for obtaining the desired crystalline form

and particle size.[3]

Synthesis of Normal Lead Styphnate Monohydrate (α-
polymorph)
This protocol is based on the widely used method involving magnesium styphnate as an

intermediate, which allows for better control over the final product's properties.[3][10]

Experimental Protocol:
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Preparation of Magnesium Styphnate Solution:

React styphnic acid with magnesium carbonate or magnesium oxide in an aqueous

medium.[3][10] For example, add 11.3 kg of magnesium carbonate in small quantities to a

stirred solution of 27.5 kg of styphnic acid in 70 liters of distilled water, warmed to 45°C.

[11]

Increase the temperature to 55-60°C and continue stirring until the dissolution is complete.

[11]

Cool the solution, adjust the volume (e.g., to 110 liters), and filter. The pH should be above

7.2.[11]

Precipitation of Lead Styphnate:

Acidify the magnesium styphnate solution with nitric acid to a specific concentration of free

styphnic acid.[3] A pH of 2.5–3.0 is often targeted to prevent the formation of basic lead
styphnates.[3]

Heat the acidified solution to a temperature above 60°C (e.g., 80°C) with stirring.[3][12]

Temperatures above 60°C favor the formation of the crystalline α-polymorph.[3]

Slowly add a solution of a soluble lead salt, typically lead nitrate, to the heated magnesium

styphnate solution.[3][12] The slow addition helps in forming larger, more uniform crystals.

[3]

Continue stirring for a period (e.g., 10 minutes) after the addition is complete, then allow

the mixture to cool.[12]

The resulting precipitate of normal lead styphnate monohydrate is then filtered, washed

with water, and dried.[10]

Synthesis of Anhydrous Lead Styphnate
The preparation of anhydrous lead styphnate often requires non-aqueous or mixed solvent

systems to prevent the formation of the monohydrate.[3]

Experimental Protocol:
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Preparation of Reactant Solutions:

Prepare a solution of a lead salt (lead acetate or lead nitrate) in glycerin. For instance,

dissolve 16 grams of lead acetate in 30 cc of glycerin.[13]

Separately, prepare a solution of styphnic acid in a solvent that is miscible with both

glycerin and water, such as acetone or methanol. For example, dissolve 10 grams of

styphnic acid in 50 cc of acetone.[13]

Add a dehydrating agent, such as acetic anhydride (e.g., 2 cc), to the styphnic acid

solution.[13]

Reaction and Precipitation:

Intermix the glycerin solution of the lead salt with the styphnic acid solution.[13]

Ensure the pH of the reaction mixture is maintained below 4.5.[13]

Gradually add water to the reaction mixture. This will cause the anhydrous lead styphnate
to precipitate.[13]

The precipitate is then collected by filtration, washed, and dried.

Visualizations
Synthesis Pathways for Lead Styphnate
The following diagram illustrates the common chemical pathways for the synthesis of normal

lead styphnate.
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Synthesis Pathways of Lead Styphnate

Intermediate Formation Precipitation

Styphnic Acid
(C₆H₃N₃O₈)
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(Pb(CH₃COO)₂)

Nitric Acid
(HNO₃)

Acidification (pH control)

Reacts with
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Caption: General synthesis route for normal lead styphnate via a magnesium styphnate

intermediate.

Logical Relationship of Hydrate Stability
The following diagram illustrates the relationship between the hydrated and anhydrous forms of

lead styphnate and the effect on sensitivity.
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Relationship between Hydration and Sensitivity

Lead Styphnate Monohydrate
(Stable Form)

Heating / Dehydration

Anhydrous Lead Styphnate
(Sensitive Form)

Exposure to Moisture

Loss of H₂O Uptake of H₂O

Click to download full resolution via product page

Caption: Conversion between monohydrate and anhydrous forms of lead styphnate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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